N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenoxyacetamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-phenoxyacetamide;hydrochloride
• InChI: InChI=1S/C24H23N3O2S2.ClH/c1-2-27-13-12-17-20(14-27)31-24(26-21(28)15-29-16-8-4-3-5-9-16)22(17)23-25-18-10-6-7-11-19(18)30-23;/h3-11H,2,12-15H2,1H3,(H,26,28);1H
• InChI Key: VWHPAKNQJWBYAE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)COC5=CC=CC=C5.Cl
• Molecular Formula: C24H24ClN3O2S2
• Molecular Weight: 486.1 g/mol
• CAS No.: 1189880-25-8

Description

N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-phenoxyacetamide hydrochloride is a useful research compound. Its molecular formula is C24H24ClN3O2S2 and its molecular weight is 486.05. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery of Clinical Candidate Compounds:

• The discovery of compounds with enhanced aqueous solubility and improved oral absorption, such as K-604, highlights the importance of molecular design in developing potential treatments for diseases involving ACAT-1 overexpression. This research underscores the significance of chemical modifications to enhance drug properties (Shibuya et al., 2018).

Synthesis and Antiproliferative Activity Studies:

• The synthesis of new functionalized pyridine linked thiazole derivatives, and their antiproliferative activity against various cancer cell lines, demonstrates the potential of such compounds in cancer treatment. The docking study provided insights into the binding sites of these compounds, indicating the relevance of structural analysis for drug design (Alqahtani & Bayazeed, 2020).

Investigations of Heterocyclic Compounds:

• Research on the synthesis and cyclizations of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, and the study of their biological activity, sheds light on the potential applications of heterocyclic compounds in medicinal chemistry. The in silico analysis provides a foundation for understanding the therapeutic potential of these compounds (Chigorina et al., 2019).

Structure-Activity Relationships and Metabolic Stability:

• The exploration of different 6,5-heterocycles to improve metabolic stability in compounds similar to N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide showcases the significance of structural modifications. This research provides insights into how chemical structures can be optimized to enhance drug properties (Stec et al., 2011).

Future Directions

The future directions in the research of benzothiazole derivatives could involve further exploration of their anti-tubercular activity and the development of more efficient synthesis techniques.

Mechanism of Action

Target of action

Benzothiazoles and thienopyridines have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities . .

Mode of action

The mode of action of benzothiazoles and thienopyridines can vary depending on the specific compound and its targets. Some benzothiazole derivatives have shown inhibitory activity against M. tuberculosis . .